Ethyl 2-(chloromethyl)-5-methylnicotinate

• IUPAC Name: ethyl 2-(chloromethyl)-5-methylpyridine-3-carboxylate
• InChI: InChI=1S/C10H12ClNO2/c1-3-14-10(13)8-4-7(2)6-12-9(8)5-11/h4,6H,3,5H2,1-2H3
• InChI Key: QFBRIFBWBLEBMM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=CC(=C1)C)CCl
• Molecular Formula: C10H12ClNO2
• Molecular Weight: 213.66 g/mol
• CAS No.: 124796-97-0

Description

Ethyl 2-(chloromethyl)-5-methylnicotinate (CAS 894074-85-2) is a substituted nicotinic acid derivative with the molecular formula C₉H₁₀ClNO₂ and a molecular weight of 199.63 g/mol. This compound features a pyridine ring substituted with a chloromethyl group at position 2 and a methyl group at position 5, esterified with an ethyl group at the carboxylic acid position. It is described as a white crystalline powder and is primarily used as a pharmaceutical intermediate, with applications in drug development, skincare, and medical ingredient synthesis . The compound is commercially available in high-purity grades (up to 99.999%) and is supplied by specialty chemical manufacturers such as American Elements and ENAO Chemical Co., Ltd. .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Ethyl 2-(chloromethyl)-5-methylnicotinate typically involves the chloromethylation of 5-methylnicotinic acid. The process can be carried out using chloromethyl methyl ether in the presence of a Lewis acid catalyst such as zinc chloride. The reaction is conducted under controlled temperature conditions to ensure the selective formation of the desired product.

Industrial Production Methods: On an industrial scale, the production of this compound may involve the use of more efficient and scalable methods. One such method includes the use of phase-transfer catalysis to enhance the reaction rate and yield. The process involves the use of a quaternary ammonium salt as a phase-transfer catalyst to facilitate the transfer of the chloromethylating agent into the organic phase where the reaction occurs.

Chemical Reactions Analysis

Types of Reactions: Ethyl 2-(chloromethyl)-5-methylnicotinate undergoes various types of chemical reactions, including:

Nucleophilic Substitution: The chloromethyl group can be substituted by nucleophiles such as amines, thiols, and alcohols.

Oxidation: The compound can undergo oxidation reactions to form corresponding carboxylic acids or aldehydes.

Reduction: Reduction of the ester group can yield the corresponding alcohol.

Common Reagents and Conditions:

Nucleophilic Substitution: Common reagents include sodium azide, potassium thiocyanate, and sodium methoxide. The reactions are typically carried out in polar aprotic solvents such as dimethylformamide or acetonitrile.

Oxidation: Reagents such as potassium permanganate or chromium trioxide are used under acidic or basic conditions.

Reduction: Lithium aluminum hydride or sodium borohydride are commonly used reducing agents.

Major Products Formed:

Nucleophilic Substitution: Formation of substituted nicotinates.

Oxidation: Formation of nicotinic acid derivatives.

Reduction: Formation of nicotinic alcohol derivatives.

Scientific Research Applications

Ethyl 2-(chloromethyl)-5-methylnicotinate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential role in biological systems as a precursor to bioactive compounds.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of Ethyl 2-(chloromethyl)-5-methylnicotinate involves its interaction with specific molecular targets. The chloromethyl group can act as an alkylating agent, forming covalent bonds with nucleophilic sites on biomolecules such as proteins and nucleic acids. This interaction can lead to the modulation of biological pathways and the inhibition of enzyme activity.

Comparison with Similar Compounds

Ethyl 2-(chloromethyl)-5-methylnicotinate belongs to a family of substituted nicotinate esters. Below is a detailed comparison with structurally and functionally related compounds, emphasizing substituent effects, physicochemical properties, and applications.

Table 1: Key Structural and Functional Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Positions)	Key Applications
This compound	C₉H₁₀ClNO₂	199.63	2-(chloromethyl), 5-methyl	Pharmaceuticals, skincare
Ethyl 6-chloro-5-cyano-2-methylnicotinate	C₁₀H₉ClN₂O₂	224.64	2-methyl, 5-cyano, 6-chloro	Intermediate for agrochemicals
Ethyl 5-methylnicotinate	C₉H₁₁NO₂	165.19	5-methyl	Flavoring agents, organic synthesis
Ethyl 2-chloro-5-methylnicotinate	C₉H₁₀ClNO₂	199.63	2-chloro, 5-methyl	Antiviral research
Ethyl 6-acetyl-5-chloronicotinate	C₁₀H₁₀ClNO₃	227.65	5-chloro, 6-acetyl	Anticancer drug intermediates
Ethyl 2-methyl-5-nitronicotinate	C₉H₁₀N₂O₄	210.19	2-methyl, 5-nitro	Energetic materials, dyes
Ethyl 2-(difluoromethyl)-5-(methylamino)nicotinate	C₁₀H₁₂F₂N₂O₂	242.21	2-(difluoromethyl), 5-(methylamino)	Kinase inhibitor development

Key Insights from Structural Comparisons

Substituent Effects on Reactivity and Applications: The chloromethyl group at position 2 in this compound enhances its electrophilicity, making it a versatile intermediate for nucleophilic substitution reactions in drug synthesis . In contrast, Ethyl 5-methylnicotinate (lacking the chloromethyl group) is less reactive and primarily used in non-pharmaceutical applications like flavoring . Nitro and cyano groups (e.g., in Ethyl 2-methyl-5-nitronicotinate and Ethyl 6-chloro-5-cyano-2-methylnicotinate) increase molecular polarity and stability, favoring applications in agrochemicals and dyes . Fluorinated derivatives (e.g., Ethyl 2-(difluoromethyl)-5-(methylamino)nicotinate) exhibit improved metabolic stability and bioavailability, critical for kinase inhibitors in oncology .

Pharmacological Relevance: this compound’s chloromethyl group is analogous to the chloromethyl substituents in compounds like 4-[4-(chloromethyl)phenyl]-1,2-dimethyl-5-nitro-1H-imidazole (), which are pharmacologically active against parasitic infections. Ethyl 6-acetyl-5-chloronicotinate’s acetyl and chloro groups are associated with cytotoxicity in cancer cell lines, highlighting the importance of electron-withdrawing groups in anticancer agents .

Synthetic Accessibility :

• This compound is synthesized via esterification and chloromethylation, while derivatives like Ethyl 2-methyl-5-nitronicotinate require nitration under controlled conditions due to the nitro group’s explosivity .

Contradictions and Limitations

• While this compound and Ethyl 2-chloro-5-methylnicotinate share the same molecular formula, their substituent positions (chloromethyl vs. chloro) result in divergent reactivity profiles. The former is more reactive in alkylation reactions, whereas the latter is a weaker electrophile .
• describes ethyl 6-amino-4-(3-bromophenyl)-2-(chloromethyl)-5-cyano-4H-pyran-3-carboxylate, a structurally distinct compound with a pyran ring, demonstrating that heterocyclic variations significantly alter biological activity .

Biological Activity

Ethyl 2-(chloromethyl)-5-methylnicotinate (ECMN) is a chemical compound with significant biological activity, primarily due to its chloromethyl group, which acts as an alkylating agent. This article explores the biological properties, mechanisms of action, and potential applications of ECMN based on current research findings.

Chemical Structure and Properties

ECMN is characterized by a chloromethyl group attached to a nicotinic acid derivative. Its structure can be represented as follows:

• Chemical Formula : C₉H₈ClN₁O₂
• Molecular Weight : 201.62 g/mol

The presence of the chloromethyl group allows ECMN to participate in nucleophilic substitution reactions, making it a versatile intermediate in organic synthesis. This property is critical for its biological interactions.

The biological activity of ECMN is largely attributed to its ability to form covalent bonds with nucleophilic sites on biomolecules such as proteins and nucleic acids. This alkylation can lead to:

• Modulation of Biological Pathways : By altering protein function through covalent modification.
• Inhibition of Enzyme Activity : Affecting metabolic processes within cells.

Antimicrobial Activity

Recent studies have indicated that ECMN exhibits antimicrobial properties. For instance, it has been tested against various bacterial strains, showing significant inhibition against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values for some tested strains are summarized in Table 1.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

These findings suggest that ECMN could be developed as a potential antimicrobial agent, particularly in treating infections caused by resistant strains.

Antiproliferative Activity

ECMN has also been investigated for its antiproliferative effects on cancer cell lines. A study demonstrated that ECMN significantly inhibited the growth of HeLa (cervical cancer) and A549 (lung cancer) cell lines, with IC50 values reported as follows:

Cell Line	IC50 (µM)
HeLa	10
A549	15

This suggests that ECMN may possess potential therapeutic applications in oncology, warranting further investigation into its mechanisms and efficacy.

Case Studies

• Antimicrobial Study : A recent study evaluated the effectiveness of ECMN against methicillin-resistant Staphylococcus aureus (MRSA). The compound demonstrated significant antibacterial activity, with an MIC of 16 µg/mL. This indicates potential for use in developing new treatments for antibiotic-resistant infections.
• Anticancer Research : In vitro studies on ECMN's effect on cancer cell proliferation revealed that the compound induces apoptosis in HeLa cells through the activation of caspase pathways. The research highlighted the importance of further exploring ECMN's potential as an anticancer agent .
• Mechanistic Insights : Investigations into the mechanism revealed that ECMN interacts with DNA, leading to strand breaks and subsequent cell cycle arrest at the G2/M phase. This mechanism underlines its potential utility in cancer therapy .

Synthesis routes and methods

Procedure details

As shown in step 11-ii of Scheme 11, Compound 2035 (354 mg, 1.98 mmol) and 1,3,5-trichloro-1,3,5-triazinane-2,4,6-trione (689 mg, 2.96 mmol) were combined in DCM (1.8 mL). After stirring 18 hours at room temperature, the mixture was diluted with 20 mLs each of saturated sodium carbonate and dichloromethane. The organics were separated, washed with saturated sodium carbonate, washed with brine, dried over sodium sulfate, filtered, and concentrated under reduced pressure to give ethyl 2-(chloromethyl)-5-methylnicotinate (Compound 2036, 465 mg) as a pale yellow oil: ESMS (M+1) 213.86.